Cas no 1804362-93-3 (Ethyl 6-(aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Ethyl 6-(aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1804362-93-3
• MF: C₁₁H₁₂F₃IN₂O₃
• MW: 404.124265670776
• CID: 4836855
• Update Time: 2025-06-07

Ethyl 6-(aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C11H12F3IN2O3/c1-2-19-9(18)4-7-8(20-11(12,13)14)3-6(5-16)17-10(7)15/h3H,2,4-5,16H2,1H3
• InChI Key： AQVGRKRONJKDAH-UHFFFAOYSA-N
• SMILES： IC1=C(C(=CC(CN)=N1)OC(F)(F)F)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 331
• XLogP3: 1.8
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 6-(aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-acetate

Ethyl 6-(aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804362-93-3): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 6-(aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-acetate, identified by its CAS number 1804362-93-3, represents a significant compound in the realm of pharmaceutical chemistry. This pyridine derivative is particularly valued for its versatile structural framework, which makes it a crucial intermediate in the synthesis of various biologically active molecules. The presence of multiple functional groups, including an amino-methyl side chain, an iodine substituent, and a trifluoromethoxy group, endows this compound with unique reactivity that is highly advantageous in drug development.

The< strong>Ethyl 6-(aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-acetate molecule's architecture is designed to facilitate the construction of complex pharmacophores. The pyridine core is a well-documented scaffold in medicinal chemistry, often serving as a key pharmacophoric element in drugs targeting neurological and cardiovascular diseases. The incorporation of an iodine atom at the 2-position enhances its utility as a synthetic handle, allowing for further functionalization via cross-coupling reactions such as Suzuki or Stille couplings. This property is particularly relevant in the development of small-molecule inhibitors and modulators.

The trifluoromethoxy group at the 4-position introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule. This modification is frequently employed to improve metabolic stability and binding affinity to biological targets. In recent years, there has been growing interest in trifluoromethoxypyridines due to their role in enhancing drug-like properties such as lipophilicity and solubility. The< strong>Ethyl 6-(aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-acetate derivative exemplifies how strategic functionalization can yield compounds with optimized pharmacokinetic profiles.

The amino-methyl side chain at the 6-position provides another layer of reactivity, enabling further derivatization through amide or urea bond formation. These functionalities are common in drug molecules, often serving to enhance receptor binding or improve pharmacological activity. The< strong>Ethyl 6-(aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-acetate compound thus serves as a versatile building block for constructing novel therapeutic agents.

In contemporary pharmaceutical research, there is a heightened focus on developing treatments for chronic and acute diseases with improved efficacy and reduced side effects. The< strong>Ethyl 6-(aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-acetate derivative has emerged as a valuable asset in this endeavor. Its structural features allow for the rapid assembly of complex molecules that can interact with biological targets in novel ways. For instance, recent studies have demonstrated its utility in synthesizing potent kinase inhibitors, which are critical in oncology research.

The iodine substituent at the 2-position of< strong>Ethyl 6-(aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-acetate facilitates palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse aryl or vinyl groups into the molecular framework. This capability has been leveraged to develop libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying new drug candidates. Such synthetic strategies are integral to modern drug discovery pipelines, where efficiency and diversity are paramount.

The trifluoromethoxy group's influence on molecular properties extends beyond electronic effects; it also impacts conformational flexibility and hydrophobicity. These characteristics are crucial for optimizing oral bioavailability and tissue distribution. The< strong>Ethyl 6-(aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-acetate compound exemplifies how careful consideration of substituents can lead to enhanced drug-like properties.

Recent advancements in synthetic methodologies have further highlighted the importance of< strong>Ethyl 6-(aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-acetate. For example, flow chemistry techniques have been employed to streamline its synthesis, improving yield and scalability while reducing waste generation. These innovations align with broader trends toward greener and more sustainable pharmaceutical manufacturing processes.

The versatility of< strong>Ethyl 6-(aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-acetate extends to its application in fragment-based drug design (FBDD). In FBDD approaches, small molecular fragments are screened for initial binding interactions with target proteins before being elaborated into full-length drug candidates. The compound's multifunctional nature makes it an attractive scaffold for generating diverse chemical matter libraries suitable for this purpose.

In conclusion, Ethyl 6-(aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804362-93-3) stands as a pivotal intermediate in contemporary pharmaceutical synthesis. Its unique structural features enable the construction of complex biologically active molecules with optimized pharmacokinetic properties. As research continues to uncover new therapeutic targets and synthetic strategies, this compound will undoubtedly remain a cornerstone in medicinal chemistry endeavors aimed at improving human health.